Stability of a half-sandwich Os(ii) complex with indomethacin-functionalized ligand in the presence of carboxypeptidase A†
Dalton Transactions Pub Date: 2022-05-30 DOI: 10.1039/D2DT01085B
Abstract
In the presence of carboxypeptidase, the hydrolytically stable complex [Os(η6-pcym)(L2)Cl]PF6 (2) partially released the bioactive substituent indomethacin, bound through the amide bond to the chelating 2-(1,3,4-thiadiazol-2-yl)pyridine-based moiety of L2. Stability in the presence of other relevant biomolecules (GSH, NADH, GMP) and cancer cell viability were also studied.
Recommended Literature
- [1] Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†
- [2] Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†
- [3] Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors
- [4] Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†
- [5] Excitation energies from ground-state density-functionals by means of generator coordinates
- [6] Enantiomorphic symmetry breaking in crystallization of molten sodium chlorate†
- [7] Distribution and ecological risk assessment of typical antibiotics in the surface waters of seven major rivers, China†
- [8] Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†
- [9] Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents
- [10] Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–
Journal Name:Dalton Transactions
research_products
-
CAS no.: 89640-58-4